Cas no 66644-82-4 (Benzoic acid,5-(aminosulfonyl)-2,3-dimethoxy-, methyl ester)

• Product Name: Benzoic acid,5-(aminosulfonyl)-2,3-dimethoxy-, methyl ester
• CAS No: 66644-82-4
• MF: C₁₀H₁₃NO₆S
• MW: 275.27832198143
• CID: 523412
• PubChem ID: 3017699
• Update Time: 2025-08-04

Benzoic acid,5-(aminosulfonyl)-2,3-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-(aminosulfonyl)-2,3-dimethoxy-, methyl ester
• methyl 2,3-dimethoxy-5-sulfamoylbenzoate
• methyl 2,3-dimethoxy-5-sulphamoylbenzoate
• EINECS 266-436-0
• UNII-DMX2FPR856
• BENZOIC ACID, 5-(AMINOSULFONYL)-2,3-DIMETHOXY-, METHYL ESTER
• NS00053599
• DTXSID00985227
• DMX2FPR856
• SCHEMBL11005983
• METHYL 5-(AMINOSULFONYL)-2,3-DIMETHOXYBENZOATE
• 66644-82-4

• Inchi： 1S/C10H13NO6S/c1-15-8-5-6(18(11,13)14)4-7(9(8)16-2)10(12)17-3/h4-5H,1-3H3,(H2,11,13,14)
• InChI Key： LLPQAUJOSNFUSU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C(=O)OC)C=1)OC)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 275.04600
• Monoisotopic Mass: 275.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 113.30000
• LogP: 1.91890

Additional information on Benzoic acid,5-(aminosulfonyl)-2,3-dimethoxy-, methyl ester

Benzoic Acid, 5-(Aminosulfonyl)-2,3-Dimethoxy-, Methyl Ester (CAS No. 66644-82-4)

Benzoic acid, 5-(aminosulfonyl)-2,3-dimethoxy-, methyl ester, commonly referred to as CAS No. 66644-82-4, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with an aminosulfonyl group at the 5-position and methoxy groups at the 2 and 3 positions. The methyl ester functionality further enhances its chemical properties, making it a versatile molecule for research and development purposes.

The synthesis of this compound involves a series of precise chemical reactions, including nucleophilic substitution and esterification processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis. These developments highlight the importance of sustainable practices in modern chemical manufacturing.

In terms of applications, benzoic acid, 5-(aminosulfonyl)-2,3-dimethoxy-, methyl ester has shown promising potential in the pharmaceutical industry. Its structure allows for interactions with various biological targets, making it a valuable tool in drug discovery programs. For instance, studies have demonstrated its ability to modulate enzyme activity and influence cellular signaling pathways. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

Recent research has also focused on the pharmacokinetic properties of this compound. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to study its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these parameters is crucial for evaluating its suitability as a drug candidate and optimizing its bioavailability.

Beyond pharmaceutical applications, this compound has found utility in materials science. Its unique chemical structure enables the formation of stable polymers and coatings with desirable mechanical and thermal properties. Researchers have investigated its use in creating advanced materials for electronic devices and biomedical implants. These applications highlight the versatility of benzoic acid, 5-(aminosulfonyl)-2,3-dimethoxy-, methyl ester across multiple disciplines.

In conclusion, CAS No. 66644-82-4 represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its role as an essential compound in both academic and industrial settings.